Cas no 1217501-47-7 (2-Methyl-4-(N-propylsulfamoyl)phenylboronic Acid)

• Product Name: 2-Methyl-4-(N-propylsulfamoyl)phenylboronic Acid
• CAS No: 1217501-47-7
• MF: C₁₀H₁₆BNO₄S
• MW: 257.11434173584
• MDL: MFCD13195668
• CID: 857266
• PubChem ID: 53216347
• Update Time: 2025-05-24

2-Methyl-4-(N-propylsulfamoyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-4-(N-propylsulfamoyl)phenyl)boronic acid
• 2-Methyl-4-(N-propylsulfamoyl)phenylboronic acid
• MFCD13195668
• CS-0175952
• Boronic acid, B-[2-methyl-4-[(propylamino)sulfonyl]phenyl]-
• BS-21102
• DTXSID60681591
• 1217501-47-7
• [2-methyl-4-(propylsulfamoyl)phenyl]boronic acid
• AKOS015842341
• 2-METHYL-4-(PROPYLSULFAMOYL)PHENYLBORONIC ACID
• DB-356177
• (2-Methyl-4-(N-propylsulfamoyl)phenyl)boronicacid
• 2-Methyl-4-(N-propylsulfamoyl)phenylboronic Acid

• MDL： MFCD13195668
• Inchi： 1S/C10H16BNO4S/c1-3-6-12-17(15,16)9-4-5-10(11(13)14)8(2)7-9/h4-5,7,12-14H,3,6H2,1-2H3
• InChI Key： QDJSKXQJUINZIX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=C(C)C=1)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 257.08900
• Monoisotopic Mass: 257.0893093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95Ų

Experimental Properties

• PSA: 95.01000
• LogP: 0.83480

Additional information on 2-Methyl-4-(N-propylsulfamoyl)phenylboronic Acid

Recent Advances in the Study of 2-Methyl-4-(N-propylsulfamoyl)phenylboronic Acid (CAS: 1217501-47-7)

2-Methyl-4-(N-propylsulfamoyl)phenylboronic Acid (CAS: 1217501-47-7) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active compounds, particularly in the context of Suzuki-Miyaura cross-coupling reactions, which are widely used in the construction of complex organic molecules.

One of the most notable advancements in the study of this compound is its application in the development of novel kinase inhibitors. Kinases are a critical class of enzymes involved in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized 2-Methyl-4-(N-propylsulfamoyl)phenylboronic Acid as a building block to design and synthesize potent and selective kinase inhibitors, demonstrating its versatility in medicinal chemistry.

In addition to its role in kinase inhibitor development, recent studies have explored the compound's potential in targeted drug delivery systems. Boronic acid derivatives are known for their ability to form reversible covalent bonds with diols, making them ideal candidates for the design of glucose-responsive drug delivery systems. Preliminary findings suggest that 2-Methyl-4-(N-propylsulfamoyl)phenylboronic Acid could be employed in the development of smart drug carriers that release therapeutic agents in response to specific physiological conditions.

Another area of interest is the compound's utility in proteolysis-targeting chimeras (PROTACs). PROTACs are a promising therapeutic modality that leverages the ubiquitin-proteasome system to degrade target proteins. The boronic acid moiety in 2-Methyl-4-(N-propylsulfamoyl)phenylboronic Acid has been shown to enhance the binding affinity and selectivity of PROTACs, thereby improving their efficacy in degrading disease-related proteins.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Recent research has focused on structural modifications to improve its solubility, stability, and bioavailability. For instance, the introduction of hydrophilic groups has been explored to enhance its water solubility, while the modification of the sulfamoyl group has been investigated to reduce potential toxicity.

In conclusion, 2-Methyl-4-(N-propylsulfamoyl)phenylboronic Acid (CAS: 1217501-47-7) represents a versatile and valuable tool in the field of chemical biology and medicinal chemistry. Its applications in kinase inhibitor development, targeted drug delivery, and PROTACs highlight its potential to contribute to the advancement of novel therapeutic strategies. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its properties for clinical applications.